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Compound of Interest

Compound Name:
4-[Methyl(prop-2-en-1-

yl)sulfamoyl]benzoic acid

CAS No.: 1226271-16-4

Cat. No.: B2654566

Get Quote

This guide provides researchers, scientists, and drug development professionals with an in-

depth exploration of the biological activities of N-allyl sulfonamides. We will delve into the core

scientific principles, experimental methodologies, and structure-activity relationships that define

the therapeutic potential of this versatile chemical scaffold.

Introduction: The Versatility of the N-Allyl
Sulfonamide Moiety
The sulfonamide functional group is a cornerstone of medicinal chemistry, featured in a wide

array of approved drugs. The introduction of an N-allyl group provides a unique combination of

structural flexibility and reactivity, opening new avenues for drug design. The allyl group can

participate in various biological interactions and serves as a synthetic handle for further

molecular modifications, making N-allyl sulfonamides a class of compounds with significant

therapeutic promise.
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Anticancer Activity: Targeting Uncontrolled Cell
Proliferation
N-allyl sulfonamides have demonstrated notable potential as anticancer agents, exhibiting

cytotoxicity against a range of cancer cell lines. Their mechanisms of action are multifaceted,

often involving the inhibition of key enzymes and disruption of critical signaling pathways that

drive tumor growth and survival.

Mechanism of Action: Inhibition of Key Kinases and Cell
Cycle Disruption
A primary anticancer mechanism of certain sulfonamide derivatives is the inhibition of vascular

endothelial growth factor receptor-2 (VEGFR-2).[1][2] VEGFR-2 is a tyrosine kinase receptor

that plays a pivotal role in angiogenesis, the process by which new blood vessels are formed to

supply nutrients to tumors.[1] By inhibiting VEGFR-2, these compounds can effectively cut off a

tumor's blood supply, leading to suppressed growth and metastasis.[1]

Furthermore, some sulfonamide compounds have been shown to induce cell cycle arrest. For

instance, the novel sulfonamide E7070 has been observed to disturb the cell cycle at both the

G1/S and G2/M transition points in non-small cell lung cancer cells.[3][4] This is achieved by

inhibiting the phosphorylation of the retinoblastoma protein (pRb) and decreasing the

expression of cyclins and cyclin-dependent kinases (CDKs).[3]

Below is a conceptual representation of the VEGFR-2 signaling pathway and a potential point

of inhibition by N-allyl sulfonamides.
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Caption: Workflow for the MTT cytotoxicity assay.

Antimicrobial Activity: Combating Pathogenic
Microbes
The sulfonamide scaffold has a long history in the development of antimicrobial agents. N-allyl

sulfonamides continue this legacy, demonstrating activity against a variety of bacterial and

fungal pathogens.

Mechanism of Action: Inhibition of Folate Synthesis
The classic mechanism of action for antibacterial sulfonamides is the competitive inhibition of

dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate synthesis pathway. [5]

[6][7]Bacteria must synthesize their own folate, an essential precursor for nucleic acid

synthesis. By mimicking the natural substrate of DHPS, para-aminobenzoic acid (PABA),

sulfonamides block the production of dihydrofolic acid, leading to a bacteriostatic effect. [8]
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Caption: Inhibition of bacterial folate synthesis pathway.

Quantitative Analysis of Antimicrobial Activity
The antimicrobial efficacy of N-allyl sulfonamides is determined by their Minimum Inhibitory

Concentration (MIC), which is the lowest concentration of the compound that prevents visible

growth of a microorganism.

Compound ID Microorganism MIC (µg/mL) Reference

Compound 2e Escherichia coli - [9]

Staphylococcus

aureus
- [9]

Klebsiella

pneumoniae
64-512 [9]

Compound 2f Escherichia coli - [9]

Staphylococcus

aureus
- [9]

Klebsiella

pneumoniae
64-512 [9]

Sulfonamide I
Staphylococcus

aureus
32 [10]

Sulfonamide II
Staphylococcus

aureus
64 [10]

Sulfonamide III
Staphylococcus

aureus
128 [10]

Note: Specific MIC values for compounds 2e and 2f against E. coli and S. aureus were not

provided in the source material, but they were reported as the most effective compounds.
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Experimental Protocol: Broth Microdilution for MIC
Determination
The broth microdilution method is a standardized technique for determining the MIC of an

antimicrobial agent. [8] Step-by-Step Protocol:

Preparation of Inoculum: Culture the test microorganism overnight and then dilute the culture

to a standardized concentration (e.g., 0.5 McFarland standard).

Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the N-allyl

sulfonamide compound in a suitable broth medium (e.g., Mueller-Hinton Broth).

Inoculation: Add the standardized microbial inoculum to each well of the plate.

Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C for bacteria) for 18-

24 hours.

MIC Determination: The MIC is the lowest concentration of the compound at which no visible

growth (turbidity) is observed.

Enzyme Inhibition: A Broader Therapeutic Scope
Beyond their anticancer and antimicrobial properties, N-allyl sulfonamides have shown

inhibitory activity against other classes of enzymes, such as carbonic anhydrases.

Carbonic Anhydrase Inhibition
Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible

hydration of carbon dioxide to bicarbonate and a proton. [11]They are involved in various

physiological processes, and their inhibition has therapeutic applications in conditions like

glaucoma and as potential anticancer agents. [11][12]Sulfonamides are well-established

inhibitors of CAs. [11]

Structure-Activity Relationship (SAR) and Future
Directions
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The biological activity of N-allyl sulfonamides is highly dependent on their chemical structure.

Variations in the substituents on the aromatic ring and the nature of the allyl group can

significantly influence their potency and selectivity. Quantitative structure-activity relationship

(QSAR) studies can provide valuable insights for the design of more effective and targeted N-

allyl sulfonamide-based therapeutics. [13][14] The continued exploration of this chemical class,

coupled with rational drug design and a deeper understanding of their mechanisms of action,

holds great promise for the development of novel therapies for a wide range of diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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